Cas no 933987-10-1 (4-(N-Cyclopentylcarbamoyl)benzeneboronic acid pinacol ester)

• Product Name: 4-(N-Cyclopentylcarbamoyl)benzeneboronic acid pinacol ester
• CAS No: 933987-10-1
• MF: C₁₈H₂₆BNO₃
• MW: 315.214945316315
• MDL: MFCD16660857
• CID: 1078720
• PubChem ID: 57415694
• Update Time: 2025-06-22

4-(N-Cyclopentylcarbamoyl)benzeneboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-(N-Cyclopentylcarbamoyl)benzeneboronic acid pinacol ester
• N-cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• AMTB349
• FT-0744824
• A922704
• ZEYNCUYCJKNKER-UHFFFAOYSA-N
• SCHEMBL4112154
• DTXSID90725457
• N-Cyclopentyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzamide
• AKOS016339787
• 933987-10-1
• MFCD16660857
• CS-0175603
• AS-2474
• 4-(N-CyclopentylcarbaMoyl)benzeneboronic acid pinacol ester, 95%
• G67577
• DA-40393

• MDL： MFCD16660857
• Inchi： 1S/C18H26BNO3/c1-17(2)18(3,4)23-19(22-17)14-11-9-13(10-12-14)16(21)20-15-7-5-6-8-15/h9-12,15H,5-8H2,1-4H3,(H,20,21)
• InChI Key： ZEYNCUYCJKNKER-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)C(NC2CCCC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 315.20100
• Monoisotopic Mass: 315.2005739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56000
• LogP: 3.04910

4-(N-Cyclopentylcarbamoyl)benzeneboronic acid pinacol ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(N-Cyclopentylcarbamoyl)benzeneboronic acid pinacol ester

Introduction to 4-(N-Cyclopentylcarbamoyl)benzeneboronic acid pinacol ester (CAS No. 933987-10-1)

4-(N-Cyclopentylcarbamoyl)benzeneboronic acid pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 933987-10-1, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative features a benzene ring substituted with a N-cyclopentylcarbamoyl group, further esterified with a pinacol moiety. The unique structural configuration of this compound imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications, particularly in drug discovery and advanced material synthesis.

The N-cyclopentylcarbamoyl moiety in the molecular structure contributes to the compound's stability and reactivity, enabling its use in cross-coupling reactions such as Suzuki-Miyaura couplings, which are pivotal in constructing complex organic molecules. The presence of the boronic acid pinacol ester not only enhances solubility in polar organic solvents but also facilitates its handling and storage under controlled conditions. These attributes make 4-(N-Cyclopentylcarbamoyl)benzeneboronic acid pinacol ester a versatile building block for medicinal chemists and polymer scientists alike.

In recent years, boronic acid derivatives have been extensively studied due to their role in the development of novel therapeutic agents. The benzene ring serves as a scaffold for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. The N-cyclopentylcarbamoyl group, in particular, has been shown to influence the pharmacokinetic behavior of attached molecules, often enhancing bioavailability and metabolic stability. This has led to its incorporation into numerous drug candidates under development for treating various diseases.

One of the most compelling applications of 4-(N-Cyclopentylcarbamoyl)benzeneboronic acid pinacol ester is in the realm of drug discovery. Boronic acids are well-known for their ability to form reversible covalent bonds with biological targets, making them effective tools for developing targeted therapies. Researchers have leveraged this property to create protease inhibitors, which are critical in treating conditions such as cancer and infectious diseases. The N-cyclopentylcarbamoyl substituent adds an additional layer of complexity that can modulate binding affinity and selectivity, improving the efficacy of these inhibitors.

Moreover, the pinacol ester group enhances the compound's compatibility with various synthetic protocols, allowing for efficient purification and isolation. This is particularly important in industrial-scale production where yield and purity are paramount. The compound's stability under ambient conditions also reduces the need for specialized storage facilities, making it more accessible for widespread use in research laboratories.

Recent advancements in computational chemistry have further highlighted the potential of 4-(N-Cyclopentylcarbamoyl)benzeneboronic acid pinacol ester as a key intermediate. Molecular modeling studies suggest that this compound can be engineered to interact with specific biological pathways, offering new avenues for therapeutic intervention. For instance, modifications to the N-cyclopentylcarbamoyl group could enhance binding to enzymes involved in inflammation or metabolic disorders. Such insights are derived from large-scale databases and machine learning algorithms that predict molecular interactions with high accuracy.

The role of organoboron compounds like 4-(N-Cyclopentylcarbamoyl)benzeneboronic acid pinacol ester extends beyond pharmaceuticals into materials science. Boron-containing polymers exhibit unique electronic properties that make them suitable for use in optoelectronic devices and advanced coatings. The benzene ring and its substituents can be tailored to achieve specific optical or electrical characteristics, opening up possibilities for next-generation technologies.

In conclusion, 4-(N-Cyclopentylcarbamoyl)benzeneboronic acid pinacol ester (CAS No. 933987-10-1) represents a significant advancement in synthetic chemistry with broad applications across multiple disciplines. Its structural features enable it to serve as an effective intermediate in drug development and material synthesis while offering flexibility for further functionalization. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.